molecular formula C15H19N3 B11803970 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine

Cat. No.: B11803970
M. Wt: 241.33 g/mol
InChI Key: QSIDWRXFNHFFIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a 2,5-dimethylpyrrole group at the 2-position and a pyrrolidine ring at the 3-position. For example, compounds with similar substituents, such as 4-({2-[N-(2,5-dimethyl-1H-pyrrol-1-yl)-3-[(sulfamoylphenyl)amino] propanamide (19), are synthesized via refluxing hydrazides with diketones in acidic conditions .

Properties

Molecular Formula

C15H19N3

Molecular Weight

241.33 g/mol

IUPAC Name

2-(2,5-dimethylpyrrol-1-yl)-3-pyrrolidin-2-ylpyridine

InChI

InChI=1S/C15H19N3/c1-11-7-8-12(2)18(11)15-13(5-3-10-17-15)14-6-4-9-16-14/h3,5,7-8,10,14,16H,4,6,9H2,1-2H3

InChI Key

QSIDWRXFNHFFIV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1C2=C(C=CC=N2)C3CCCN3)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine typically involves multi-step organic reactions. One possible route could involve the initial formation of the pyridine ring, followed by the introduction of the pyrrolidinyl group and the dimethylpyrrole moiety. Common reagents might include pyridine derivatives, pyrrolidine, and dimethylpyrrole, with reaction conditions such as heating, use of catalysts, and specific solvents.

Industrial Production Methods

Industrial production of such compounds would likely involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow chemistry, automated synthesis, and the use of industrial-grade reagents and equipment would be employed to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine can undergo various chemical reactions, including:

    Oxidation: The compound may be oxidized to introduce functional groups or modify existing ones.

    Reduction: Reduction reactions could be used to alter the oxidation state of the compound.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions would vary depending on the desired transformation, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated or ketone derivatives, while substitution reactions could introduce new functional groups such as halides or alkyl groups.

Scientific Research Applications

    Chemistry: As a building block for more complex molecules and in the study of reaction mechanisms.

    Biology: Potential use in biochemical assays and as a probe for studying biological systems.

    Medicine: Exploration of its pharmacological properties for drug development.

    Industry: Use in the synthesis of materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Structural and Spectral Comparisons

The table below highlights key structural and spectral differences between the target compound and its analogs:

Compound Name Molecular Formula Substituents Molecular Weight Key Spectral Data (¹³C-NMR, ppm) Biological Activity/Notes
2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine (Target Compound) C₁₅H₁₉N₃ 2,5-Dimethylpyrrole; pyrrolidin-2-yl 241.34 Not explicitly reported Potential CNS activity (inferred)
4-({2-[N-(2,5-dimethyl-1H-pyrrol-1-yl)-3-[(sulfamoylphenyl)amino]propanamide (19) C₁₆H₂₁N₅O₂S 2,5-Dimethylpyrrole; sulfamoylphenyl 355.44 10.91 (CH₃), 102.84, 126.69 (pyrrole carbons) Synthetic intermediate
Nornicotine (3-[(2RS)-pyrrolidin-2-yl]pyridine) C₉H₁₂N₂ Pyrrolidin-2-yl (no dimethylpyrrole) 148.21 Not provided Nicotinic acetylcholine receptor ligand
3-{2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidin-7-yl}pyridine C₂₁H₁₇N₅S 2,5-Dimethylpyrrole; thiophene; pyrazolo-pyrimidine 371.46 Not provided Not reported
N-(3-((6-(2,5-Dimethyl-1H-pyrrol-1-yl)-4-methylpyridin-2-yl)methoxy)benzyl)-2-(3-iodophenyl)ethan-1-amine (17) C₂₉H₃₁IN₄O 2,5-Dimethylpyrrole; iodophenyl; methylpyridine 618.49 Matches literature values nNOS inhibitor activity

Key Observations

Substituent Impact on Molecular Weight and Polarity :

  • The target compound (MW 241.34) is less complex than analogs like compound 17 (MW 618.49), which incorporates iodophenyl and methoxybenzyl groups . The absence of bulky substituents in the target compound may enhance its membrane permeability compared to heavier derivatives.
  • The sulfamoylphenyl group in compound 19 increases polarity, as evidenced by its higher molecular weight (355.44) and solubility in protic solvents .

Spectral Signatures :

  • The ¹³C-NMR spectrum of compound 19 shows distinct pyrrole ring resonances at 102.84 and 126.69 ppm, which are critical for confirming the integrity of the dimethylpyrrole moiety . Similar spectral features would be expected in the target compound.

Biological Relevance: Nornicotine (MW 148.21) shares the pyridine-pyrrolidine backbone but lacks the dimethylpyrrole group, highlighting how substituents modulate receptor binding. Its activity as a nicotinic receptor ligand suggests the target compound may also interact with neurological targets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.